5-Chloro-2-fluoro-4-methyl-phenylamine
Overview
Description
“5-Chloro-2-fluoro-4-methyl-phenylamine” is a chemical compound with the molecular formula C7H7ClFN . It is a derivative of phenylamine, which is a class of compounds containing a phenyl ring directly bonded to an amine .
Molecular Structure Analysis
The molecular structure of “5-Chloro-2-fluoro-4-methyl-phenylamine” consists of a benzene ring with chlorine, fluorine, and methyl groups attached to it, along with an amine group . The exact structure could not be found in the available resources.Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Chloro-2-fluoro-4-methyl-phenylamine” include a molecular weight of 159.589, a density of 1.3±0.1 g/cm3, and a boiling point of 232.6±35.0 °C at 760 mmHg .Scientific Research Applications
Organic Synthesis
“5-Chloro-2-fluoro-4-methylaniline” is used in organic synthesis. It serves as a building block in the synthesis of various organic compounds .
Preparation of Indoles
This compound is used in the preparation of 6-chloro-5-fluoroindole via the Leimgruber-Batcho reaction . Indoles are important structures in medicinal chemistry and are present in many natural products.
Preparation of Amino Alcohols
“5-Chloro-2-fluoro-4-methylaniline” is also used in the preparation of an (S)-amino alcohol, 2-amino-3-(2-fluoro-4-methylphenyl)-propan-1-ol . Amino alcohols have applications in the synthesis of pharmaceuticals, agrochemicals, and surfactants.
Metabolism Studies
The metabolism of “5-Chloro-2-fluoro-4-methylaniline” has been studied using rat liver microsomes . Understanding the metabolism of such compounds is crucial in drug development.
HPLC Studies
High-performance liquid chromatography (HPLC) is used to study "5-Chloro-2-fluoro-4-methylaniline" . HPLC is a technique in analytical chemistry used to separate, identify, and quantify each component in a mixture.
Material Science
In material science, “5-Chloro-2-fluoro-4-methylaniline” can be used as a precursor for the synthesis of complex materials .
properties
IUPAC Name |
5-chloro-2-fluoro-4-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClFN/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLSFSYFWNWRGLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-fluoro-4-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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